Methanone, (1-methyl-1H-indol-3-yl)(4,5,6,7-tetrahydro-1H-benzimidazol-5-yl)-, monohydrochloride, (S
Description
“Methanone, (1-methyl-1H-indol-3-yl)(4,5,6,7-tetrahydro-1H-benzimidazol-5-yl)-, monohydrochloride, (S)” is a chemical compound . It is also known as “(S)-Ramosetron HCl” and has the CAS number 137887-27-5 .
Molecular Structure Analysis
The molecular structure of this compound includes a 1-methyl-1H-indol-3-yl group and a 4,5,6,7-tetrahydro-1H-benzimidazol-5-yl group . These groups are connected by a methanone (ketone) functional group .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Methanone, (1-methyl-1H-indol-3-yl)(4,5,6,7-tetrahydro-1H-benzimidazol-5-yl)-, monohydrochloride, (S) involves the condensation of 1-methyl-1H-indole-3-carbaldehyde with 4,5,6,7-tetrahydro-1H-benzimidazole in the presence of a reducing agent, followed by the addition of hydrochloric acid to form the monohydrochloride salt.", "Starting Materials": [ "1-methyl-1H-indole-3-carbaldehyde", "4,5,6,7-tetrahydro-1H-benzimidazole", "Reducing agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 1-methyl-1H-indole-3-carbaldehyde with 4,5,6,7-tetrahydro-1H-benzimidazole in the presence of a reducing agent to form the intermediate", "Step 2: Addition of hydrochloric acid to the intermediate to form Methanone, (1-methyl-1H-indol-3-yl)(4,5,6,7-tetrahydro-1H-benzimidazol-5-yl)-, monohydrochloride, (S)" ] } | |
CAS RN |
137887-27-5 |
Product Name |
Methanone, (1-methyl-1H-indol-3-yl)(4,5,6,7-tetrahydro-1H-benzimidazol-5-yl)-, monohydrochloride, (S |
Molecular Formula |
C7H12N2O2S |
Molecular Weight |
0 |
Origin of Product |
United States |
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